Cas no 2228616-52-0 (1-amino-2-2-(difluoromethoxy)-3-methylphenylpropan-2-ol)

• Product Name: 1-amino-2-2-(difluoromethoxy)-3-methylphenylpropan-2-ol
• CAS No: 2228616-52-0
• MF: C₁₁H₁₅F₂NO₂
• MW: 231.2391102314
• CID: 6241635
• PubChem ID: 165696181
• Update Time: 2025-10-29

1-amino-2-2-(difluoromethoxy)-3-methylphenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-2-(difluoromethoxy)-3-methylphenylpropan-2-ol
• EN300-1970945
• 1-amino-2-[2-(difluoromethoxy)-3-methylphenyl]propan-2-ol
• 2228616-52-0

• Inchi： 1S/C11H15F2NO2/c1-7-4-3-5-8(11(2,15)6-14)9(7)16-10(12)13/h3-5,10,15H,6,14H2,1-2H3
• InChI Key： LABMSVJITNDPFP-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C(C)(CN)O)F

Computed Properties

• Exact Mass: 231.10708505g/mol
• Monoisotopic Mass: 231.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-amino-2-2-(difluoromethoxy)-3-methylphenylpropan-2-ol

Introduction to 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol (CAS No. 2228616-52-0)

1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2228616-52-0, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The structural features of this molecule, particularly the presence of an amino group, a difluoromethoxy substituent, and a methylphenylpropan-2-ol backbone, contribute to its unique chemical and pharmacological properties. The synthesis and characterization of such compounds are critical for developing novel therapeutic agents that target various diseases, including metabolic disorders and inflammatory conditions.

The amino group in 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol serves as a versatile functional handle for further chemical modifications. This functionality allows for the introduction of additional moieties through condensation reactions, leading to the formation of amides, ureas, or other heterocyclic structures. Such modifications are essential in drug design, as they can enhance binding affinity to biological targets and improve pharmacokinetic profiles. The difluoromethoxy substituent, on the other hand, is known for its ability to modulate metabolic stability and bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules often results in increased lipophilicity and resistance to enzymatic degradation, which are desirable attributes for drug candidates.

The methylphenylpropan-2-ol backbone of this compound contributes to its overall solubility and metabolic profile. This structural motif is commonly found in biologically active compounds due to its ability to interact with biological targets through hydrophobic and hydrogen bonding interactions. Recent studies have highlighted the importance of such structural elements in optimizing drug-like properties, including solubility, permeability, and binding affinity. The combination of these features makes 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol a valuable scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. Virtual screening techniques, combined with molecular docking simulations, have been instrumental in identifying promising candidates like 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol. These methods allow researchers to predict the binding modes of small molecules to biological targets with high accuracy, thereby accelerating the drug discovery process. The integration of machine learning algorithms has further enhanced the efficiency of this process by enabling the identification of structural features that correlate with biological activity.

In vitro studies have demonstrated that derivatives of 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol exhibit significant potential in modulating inflammatory pathways. In particular, the amino group has been shown to interact with various enzymes and receptors involved in immune responses. This has led to investigations into its potential as an anti-inflammatory agent, with preliminary results suggesting efficacy in models of acute and chronic inflammation. The difluoromethoxy substituent further enhances these effects by improving metabolic stability and cellular uptake.

The synthesis of 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenations, have been employed to achieve high yields and enantiopurity. These techniques are crucial for producing pharmaceutical-grade compounds that meet stringent regulatory requirements. The development of efficient synthetic routes not only facilitates research but also paves the way for large-scale production if clinical trials prove successful.

Future research directions for 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol include exploring its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, preclinical studies are needed to assess its safety profile and pharmacokinetic properties in animal models before human trials can be initiated. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in translating laboratory findings into viable therapeutic options.

The growing interest in fluorinated compounds underscores their significance in modern drug discovery. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions, making fluorinated derivatives attractive candidates for therapeutic development. As research continues to uncover new applications for compounds like 1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol, their role in addressing unmet medical needs is expected to expand significantly.

In conclusion,1-amino-2-(2-difluoromethoxy)-3-methylphenylpropan-2-ol (CAS No. 2228616-52) represents a promising lead compound with significant potential in pharmaceutical applications. Its unique structural features, coupled with recent advances in synthetic chemistry and computational biology, position it as a valuable candidate for further development into novel therapeutics targeting various diseases.